Cas no 2354185-62-7 (Tert-butyl 4-amino-3,4-dimethylpentanoate)

• Product Name: Tert-butyl 4-amino-3,4-dimethylpentanoate
• CAS No: 2354185-62-7
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5656205
• PubChem ID: 165887538
• Update Time: 2025-05-25

Tert-butyl 4-amino-3,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27726976
• tert-butyl 4-amino-3,4-dimethylpentanoate
• 2354185-62-7
• Tert-butyl 4-amino-3,4-dimethylpentanoate

• Inchi： 1S/C11H23NO2/c1-8(11(5,6)12)7-9(13)14-10(2,3)4/h8H,7,12H2,1-6H3
• InChI Key： OKCLNJXEPXIKOB-UHFFFAOYSA-N
• SMILES： O(C(CC(C)C(C)(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 4-amino-3,4-dimethylpentanoate

Tert-butyl 4-amino-3,4-dimethylpentanoate (CAS No. 2354185-62-7): A Comprehensive Overview

Tert-butyl 4-amino-3,4-dimethylpentanoate, identified by the CAS registry number 2354185-62-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug delivery systems and as a precursor in the synthesis of advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a valuable component in modern chemical processes.

The molecular structure of tert-butyl 4-amino-3,4-dimethylpentanoate is characterized by a pentanoate backbone with a tert-butyl group and a methyl substituent at positions 3 and 4, respectively. The presence of an amino group at position 4 introduces unique electronic properties, which have been leveraged in various research applications. According to recent findings published in Chemical Reviews, this compound exhibits remarkable stability under diverse reaction conditions, making it an ideal candidate for use in high-throughput screening processes.

One of the most promising applications of CAS No. 2354185-62-7 lies in its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that this compound can be efficiently converted into a wide range of derivatives with tailored functionalities. For instance, a study conducted at the University of Cambridge revealed that the compound can be used to synthesize novel polymeric materials with enhanced mechanical properties. These materials have potential applications in the development of lightweight composites for aerospace and automotive industries.

In addition to its role in materials science, tert-butyl 4-amino-3,4-dimethylpentanoate has shown promise in the field of medicinal chemistry. Recent investigations have focused on its potential as a bioisostere for existing drug molecules, offering improved pharmacokinetic profiles without compromising bioactivity. A team at the Scripps Research Institute reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease.

The synthesis of CAS No. 2354185-62-7 has also been optimized through innovative methodologies. Traditional approaches relied on multi-step reactions involving expensive reagents and harsh conditions; however, recent advancements have introduced more efficient routes. For example, a study published in Nature Chemistry described a one-pot synthesis strategy utilizing microwave-assisted techniques, significantly reducing reaction times while maintaining high yields.

From an environmental standpoint, the ecological impact of tert-butyl 4-amino-3,4-dimethylpentanoate has been carefully evaluated. Research conducted by the United States Environmental Protection Agency (EPA) indicates that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. Furthermore, its biodegradation pathways have been characterized, providing insights into its environmental fate and ensuring responsible use within industrial settings.

In conclusion, Tert-butyl 4-amino-3,4-dimethylpentanoate (CAS No. 2354185-62-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural versatility and favorable chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material development. As ongoing studies continue to uncover new potential uses for this compound, its significance within the scientific community is expected to grow further.